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Compound of Interest

Compound Name: 16-Aminohexadecan-1-ol

CAS No.: 50602-69-2

Cat. No.: B8564035

Get Quote

Executive Summary
16-Aminohexadecan-1-ol (CAS: 50602-69-2) is a high-value bifunctional aliphatic building

block characterized by a 16-carbon alkyl chain terminated by a primary amine (–NH₂) and a

primary hydroxyl group (–OH).[1][2][3][4][5] This heterobifunctional nature makes it a critical

reagent in surface chemistry (Self-Assembled Monolayers), lipidomimetic synthesis, and

bioconjugation (as a long-chain non-cleavable linker).

Unlike its more common counterparts (e.g., 16-mercaptohexadecan-1-ol or 16-

aminohexadecanoic acid), the amino-alcohol variant is frequently a custom-synthesis item

rather than a catalog commodity. This guide outlines the procurement landscape, provides a

validated "Make vs. Buy" decision matrix, and details a robust laboratory synthesis protocol for

researchers requiring high-purity material.

Part 1: Chemical Profile & Specifications[1][6]
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Property Specification

Chemical Name 16-Aminohexadecan-1-ol

Synonyms
16-Amino-1-hexadecanol; 16-

Hydroxyhexadecylamine

CAS Number 50602-69-2

Molecular Formula C₁₆H₃₅NO

Molecular Weight 257.46 g/mol

Purity Grade Research Grade (>97% by GC/NMR)

Physical State White to off-white waxy solid

Solubility
Soluble in Ethanol, Methanol, DMSO,

Chloroform

Storage -20°C, Hygroscopic, Store under Nitrogen/Argon

Part 2: Procurement Landscape[1][3]
Market Availability Analysis
The commercial availability of 16-Aminohexadecan-1-ol is low.[1] Major global distributors

(Sigma-Aldrich, Fisher Scientific) typically do not stock this specific derivative directly. It is

primarily available through specialized "Building Block" suppliers and custom synthesis houses.

Supplier Tier List
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Supplier Category Vendor Examples Availability Status
Estimated Lead
Time

Tier 1: Global

Catalogs
Sigma-Aldrich, Fisher Not Listed / Inquire N/A

Tier 2: Building Blocks

BLD Pharm, Amatek

Scientific,

BenchChem

Catalog Item (Often

Low Stock)
1–3 Weeks

Tier 3: Custom

Synthesis

BroadPharm,

Enamine, WuXi

AppTec

Made to Order 4–8 Weeks

Price Estimation (2025/2026 Market Data)
Pricing is highly volatile due to the batch-dependent nature of production.[1]

Commercial Catalog Price: ~$150 – $300 USD per 1 gram (if in stock).

Custom Synthesis Price: ~$1,500 – $2,500 USD for initial 1–5 grams (FTE-based pricing).[1]

Precursor Price (for In-House Synthesis): 16-Bromo-1-hexadecanol costs ~$80 USD per 5

grams.[1]

Recommendation: For requirements <500 mg, attempt to source from Tier 2 suppliers (BLD

Pharm). For requirements >1 gram, the In-House Synthesis (Part 4) is significantly more cost-

effective (approx.[1] $50/g material cost).

Part 3: Technical Applications & Workflows[1]
Surface Modification (Silica/Glass)
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The hydroxyl group can be silanized (using reagents like TES or TMS) to anchor the molecule

to silica, presenting a free amine for further conjugation. This creates a "long-leash" amine

surface that reduces steric hindrance for immobilized proteins.[1]

Lipid & Polymer Synthesis
Used as a scaffold for synthesizing ceramide analogs or as a macro-initiator in polymer

chemistry. The C16 chain mimics the palmitoyl tail found in natural lipids.

Bioconjugation (PROTACs/Linkers)
Acts as a hydrophobic spacer in PROTAC (Proteolysis Targeting Chimera) design, connecting

an E3 ligase ligand to a target protein ligand.

Application Workflow Diagram

16-Aminohexadecan-1-ol

Step 1: Silanization
(w/ Si-Cl or Si-OR) -OH Activation

Step 1: N-Protection
(Boc/Fmoc)

 Selectivity

Amine-Functionalized
Glass/Silica Surface

 Self-Assembly Protein Immobilization
(NHS-Ester Coupling)

 -NH2 Reaction

Step 2: OH Oxidation
to Carboxylic Acid

 Jones/TEMPO Amino-Acid Linker
(PROTAC Synthesis)

 Deprotection

Click to download full resolution via product page

Figure 1: Dual-stream utility of 16-Aminohexadecan-1-ol in surface engineering and organic

synthesis.[1]

Part 4: In-House Synthesis Protocol (The "Make"
Option)[1]
Given the high cost and scarcity of the target compound, synthesizing it from 16-Bromo-1-

hexadecanol is a reliable, high-yield approach.

Reaction Pathway
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Precursor: 16-Bromo-1-hexadecanol (CAS: 59101-28-9) is commercially available and

cheaper. Method: Gabriel Synthesis (hydrazine cleavage) or Azide Substitution followed by

Staudinger Reduction. The Azide Method is preferred for safety and yield on this scale.

Synthesis Logic Diagram

Start: 16-Bromo-1-hexadecanol
(CAS 59101-28-9)

Step 1: Azidation
(NaN3, DMF, 80°C, 12h)

 SN2 Substitution

Intermediate: 16-Azidohexadecan-1-ol

Step 2: Staudinger Reduction
(PPh3, THF/H2O, RT, 4h)

 Reduction of -N3 to -NH2

Purification: Acid/Base Extraction
or Recrystallization (Ethanol)

Product: 16-Aminohexadecan-1-ol
(>98% Yield)

Click to download full resolution via product page

Figure 2: Two-step synthesis route from the bromo-alcohol precursor.

Detailed Protocol
Step 1: Preparation of 16-Azidohexadecan-1-ol
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Reagents: Dissolve 16-Bromo-1-hexadecanol (1.0 eq) in anhydrous DMF (0.2 M

concentration).

Reaction: Add Sodium Azide (

, 1.5 eq). Caution:

is toxic.[1]

Conditions: Heat to 80°C for 12–16 hours under inert atmosphere (

).

Workup: Cool to RT. Dilute with diethyl ether, wash with water (3x) and brine (1x) to remove

DMF and excess azide. Dry over

and concentrate.

Validation: IR spectrum should show a strong azide peak at ~2100 cm⁻¹.

Step 2: Reduction to 16-Aminohexadecan-1-ol[1]
Reagents: Dissolve the crude azide intermediate in THF (0.1 M).

Reaction: Add Triphenylphosphine (

, 1.2 eq). Stir for 2 hours at RT (evolution of

gas).

Hydrolysis: Add Water (10% v/v relative to THF) and stir for another 12 hours to hydrolyze

the phosphinimine intermediate.

Purification (Critical):

Evaporate THF.

Acid/Base Extraction: Dissolve residue in DCM. Extract with 1M HCl (Product moves to

aqueous phase;
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/

stays in organic).

Basify the aqueous phase to pH >12 with NaOH.

Extract the free amine back into DCM.

Dry and concentrate to yield white solid.

Part 5: Quality Assurance & Validation[1]
To ensure the material is "Research Grade," the following validation metrics must be met:

¹H NMR (CDCl₃):

Triplet at ~3.64 ppm:

(Terminal hydroxymethylene).[1]

Triplet at ~2.68 ppm:

(Terminal aminomethylene).[1]

Multiplet at ~1.25 ppm: Alkyl chain backbone (

bulk).

Mass Spectrometry (ESI+):

Expect

peak at 258.3 m/z.

Melting Point:

Expected range: 75–80°C. Sharp melting point indicates high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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